Cas no 2167766-61-0 (methyl 3-isothiocyanato-4,4-dimethylpentanoate)

• Product Name: methyl 3-isothiocyanato-4,4-dimethylpentanoate
• CAS No: 2167766-61-0
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 5927977
• PubChem ID: 165904976
• Update Time: 2025-05-19

methyl 3-isothiocyanato-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-isothiocyanato-4,4-dimethylpentanoate
• EN300-1458926
• 2167766-61-0

• Inchi： 1S/C9H15NO2S/c1-9(2,3)7(10-6-13)5-8(11)12-4/h7H,5H2,1-4H3
• InChI Key： ODPUXDLJWRTUBH-UHFFFAOYSA-N
• SMILES： S=C=NC(CC(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-isothiocyanato-4,4-dimethylpentanoate

Introduction to Methyl 3-Isothiocyanato-4,4-Dimethylpentanoate (CAS No. 2167766-61-0)

Methyl 3-isothiocyanato-4,4-dimethylpentanoate is a compound with the CAS number 2167766-61-0, and it belongs to the class of organic compounds known as methyl esters. This compound is characterized by its unique structure, which includes an isothiocyanato group attached to a pentanoate backbone. The presence of the isothiocyanato group imparts specific reactivity and functional properties to the molecule, making it a subject of interest in various fields of chemistry and biochemistry.

The compound's structure can be broken down into its key components: the methyl ester group (-OCH3), the pentanoate backbone (a five-carbon chain), and the isothiocyanato group (-NCS). The isothiocyanato group is particularly significant as it is known for its ability to participate in nucleophilic substitution reactions. This reactivity makes methyl 3-isothiocyanato-4,4-dimethylpentanoate a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules and agrochemicals.

Recent studies have highlighted the potential applications of methyl 3-isothiocyanato-4,4-dimethylpentanoate in the field of pest control. Research indicates that this compound exhibits promising insecticidal activity against a variety of agricultural pests. Its ability to disrupt key biochemical pathways in insects makes it a potential candidate for the development of eco-friendly pesticides. Furthermore, ongoing investigations into its mechanism of action are providing deeper insights into its role as a biopesticide.

In addition to its pesticidal applications, methyl 3-isothiocyanato-4,4-dimethylpentanoate has also been explored for its potential in medicinal chemistry. Preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties. These findings are particularly intriguing as they open up new avenues for its use in pharmaceutical applications. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The synthesis of methyl 3-isothiocyanato-4,4-dimethylpentanoate involves a multi-step process that typically begins with the preparation of the corresponding acid. The acid is then subjected to esterification using methanol in the presence of an acid catalyst. The introduction of the isothiocyanato group requires careful control over reaction conditions to ensure optimal yields and purity. Advanced purification techniques such as column chromatography are often employed to isolate the final product.

From an analytical standpoint, methyl 3-isothiocyanato-4,4-dimethylpentanoate can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the compound's molecular structure, while mass spectrometry (MS) is useful for determining its molecular weight and confirming its identity. Infrared (IR) spectroscopy can be employed to identify functional groups such as the ester and isothiocyanato groups.

One of the most recent advancements in the study of methyl 3-isothiocyanato-4,4-dimethylpentanoate involves its application in green chemistry. Scientists are exploring ways to synthesize this compound using environmentally friendly methods, such as catalytic processes or biocatalysts. These approaches aim to reduce waste generation and minimize the use of hazardous chemicals during production.

In conclusion, methyl 3-isothiocyanato-4,4-dimethylpentanoate (CAS No. 2167766-61-0) is a versatile compound with a wide range of potential applications in agriculture, medicine, and organic synthesis. Its unique chemical properties make it an interesting subject for further research and development. As new findings emerge from ongoing studies, this compound continues to demonstrate its value as a valuable tool in modern chemistry.